Cas no 2229687-72-1 (4-2-methyl-4-(trifluoromethyl)phenylbut-3-en-2-amine)

• Product Name: 4-2-methyl-4-(trifluoromethyl)phenylbut-3-en-2-amine
• CAS No: 2229687-72-1
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• CID: 5899669
• PubChem ID: 165714564
• Update Time: 2025-10-30

4-2-methyl-4-(trifluoromethyl)phenylbut-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-2-methyl-4-(trifluoromethyl)phenylbut-3-en-2-amine
• EN300-1954561
• 2229687-72-1
• 4-[2-methyl-4-(trifluoromethyl)phenyl]but-3-en-2-amine

• Inchi： 1S/C12H14F3N/c1-8-7-11(12(13,14)15)6-5-10(8)4-3-9(2)16/h3-7,9H,16H2,1-2H3/b4-3+
• InChI Key： OXLBOGYWNNLIDU-ONEGZZNKSA-N
• SMILES： FC(C1C=CC(/C=C/C(C)N)=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 229.10783394g/mol
• Monoisotopic Mass: 229.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 4-2-methyl-4-(trifluoromethyl)phenylbut-3-en-2-amine

Comprehensive Overview of 4-2-methyl-4-(trifluoromethyl)phenylbut-3-en-2-amine (CAS No. 2229687-72-1)

The compound 4-2-methyl-4-(trifluoromethyl)phenylbut-3-en-2-amine (CAS No. 2229687-72-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of enamine derivatives, which are known for their versatility in synthetic chemistry and biological activity. The presence of a trifluoromethyl group and a methyl-substituted phenyl ring enhances its potential applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 4-2-methyl-4-(trifluoromethyl)phenylbut-3-en-2-amine has surged, driven by their exceptional stability, lipophilicity, and bioavailability. Researchers are particularly interested in its role as a building block for designing novel small-molecule inhibitors and catalysts. The compound's CAS No. 2229687-72-1 is frequently searched in academic databases, reflecting its growing relevance in cutting-edge studies.

One of the most discussed topics in the context of 4-2-methyl-4-(trifluoromethyl)phenylbut-3-en-2-amine is its potential application in central nervous system (CNS) therapeutics. The amine functionality and aromatic system make it a candidate for modulating neurotransmitter pathways. Additionally, its trifluoromethyl group is often associated with improved metabolic stability, a critical factor in drug development.

From an industrial perspective, CAS No. 2229687-72-1 is also explored for its utility in agrochemical formulations. The trifluoromethyl moiety is known to enhance the efficacy of pesticides and herbicides, aligning with the global push for sustainable agriculture. This aligns with trending searches on "green chemistry" and "eco-friendly agrochemicals," highlighting the compound's alignment with contemporary environmental concerns.

The synthesis of 4-2-methyl-4-(trifluoromethyl)phenylbut-3-en-2-amine typically involves palladium-catalyzed coupling reactions or Michael addition strategies, which are widely studied in organic chemistry. Its structural analogs are often referenced in patents related to anti-inflammatory and antimicrobial agents, further underscoring its commercial and scientific value.

In summary, 4-2-methyl-4-(trifluoromethyl)phenylbut-3-en-2-amine (CAS No. 2229687-72-1) represents a promising candidate for multiple high-impact applications. Its unique chemical properties and broad utility make it a subject of ongoing research, particularly in fields like medicinal chemistry and material science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across industries.